Cas no 1351392-45-4 (Tert-Butyl (1-(4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)ethyl)carbamate)
Tert-Butyl (1-(4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)ethyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl (1-(4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)ethyl)carbamate
- Tert-Butyl (1-(4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)ethyl)carbamate
-
- Inchi: 1S/C13H22N4O2/c1-8(15-12(18)19-13(2,3)4)11-9-7-14-6-5-10(9)16-17-11/h8,14H,5-7H2,1-4H3,(H,15,18)(H,16,17)
- InChI Key: CGSJNPOINNOUDP-UHFFFAOYSA-N
- SMILES: O(C(NC(C)C1C2CNCCC=2NN=1)=O)C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 329
- XLogP3: 0.6
- Topological Polar Surface Area: 79
Tert-Butyl (1-(4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)ethyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM287461-1g |
tert-Butyl (1-(4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)ethyl)carbamate |
1351392-45-4 | 97% | 1g |
$930 | 2023-02-18 | |
| Chemenu | CM287461-5g |
tert-Butyl (1-(4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)ethyl)carbamate |
1351392-45-4 | 97% | 5g |
$1374 | 2023-02-18 | |
| Chemenu | CM287461-10g |
tert-Butyl (1-(4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)ethyl)carbamate |
1351392-45-4 | 97% | 10g |
$1865 | 2023-02-18 | |
| Chemenu | CM287461-1g |
tert-Butyl (1-(4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)ethyl)carbamate |
1351392-45-4 | 97% | 1g |
$930 | 2021-08-18 | |
| Chemenu | CM287461-5g |
tert-Butyl (1-(4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)ethyl)carbamate |
1351392-45-4 | 97% | 5g |
$1374 | 2021-08-18 | |
| Chemenu | CM287461-10g |
tert-Butyl (1-(4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)ethyl)carbamate |
1351392-45-4 | 97% | 10g |
$1865 | 2021-08-18 |
Tert-Butyl (1-(4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)ethyl)carbamate Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on Tert-Butyl (1-(4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)ethyl)carbamate
Introduction to Tert-Butyl (1-(4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)ethyl)carbamate and Its Significance in Modern Chemical Biology
Tert-Butyl (1-(4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)ethyl)carbamate is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of chemical biology. This compound, identified by its CAS number 1351392-45-4, represents a confluence of advanced heterocyclic chemistry and pharmacological innovation. The presence of a pyrazolo[4,3-c]pyridine core within its molecular framework underscores its potential as a versatile scaffold for drug discovery and therapeutic development.
The pyrazolo[4,3-c]pyridine moiety is particularly noteworthy due to its unique electronic and steric properties. These characteristics make it an attractive component for designing molecules that can interact with biological targets in a highly specific manner. In recent years, there has been a surge in research focusing on heterocyclic compounds as they often exhibit enhanced biological activity and improved pharmacokinetic profiles compared to their acyclic counterparts.
One of the most compelling aspects of Tert-Butyl (1-(4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)ethyl)carbamate is its potential application in the development of novel therapeutic agents. The compound's structure suggests that it may possess the ability to modulate various biological pathways, making it a promising candidate for further investigation. Specifically, its pyrazolo[4,3-c]pyridine core has been implicated in interactions with enzymes and receptors that are central to processes such as inflammation, neurotransmission, and cell proliferation.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like Tert-Butyl (1-(4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)ethyl)carbamate with unprecedented accuracy. These computational tools have been instrumental in identifying potential lead compounds for further optimization through medicinal chemistry approaches. By leveraging these technologies, scientists can accelerate the drug discovery process and bring new treatments to market more efficiently.
The synthesis of Tert-Butyl (1-(4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)ethyl)carbamate presents unique challenges due to its intricate molecular architecture. However, recent innovations in synthetic methodologies have made it increasingly feasible to produce this compound in high yields and purity. These advancements include the use of transition metal catalysis and novel reaction conditions that enhance selectivity and efficiency. Such improvements are crucial for enabling large-scale production and subsequent clinical development.
In the realm of preclinical research, Tert-Butyl (1-(4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)ethyl)carbamate has shown promise in several disease models. Its ability to interact with key biological targets has led to investigations into its potential as an anti-inflammatory agent, an analgesic, and even a neuroprotective compound. The compound's multifaceted activity makes it an attractive candidate for developing combination therapies that address multiple aspects of a disease simultaneously.
The regulatory landscape for novel pharmaceuticals continues to evolve, emphasizing the need for rigorous safety and efficacy testing before human clinical trials can commence. Tert-Butyl (1-(4,5,6,7-tetrahydro-1H-pyrazolo[4,c]pyridin,-3 -yl)ethyl carbamate is no exception to this requirement. Researchers are employing state-of-the-art techniques such as high-throughput screening and structure-based drug design to ensure that the compound meets stringent regulatory standards before it progresses to later stages of development.
As our understanding of complex biological systems grows more sophisticated,so too does our capacity to design molecules that can interact with them in meaningful ways。Tert-butyl (1-(4,5,6,7-tetrahydro-lH-pyrazolo[l[email protected]c]pyridin]-3-yI)-ethyl carbamate exemplifies this trend by embodying the principles of rational drug design。Its development underscores the importance of interdisciplinary collaboration between chemists、biologists、and pharmacologists in harnessing the full potential of modern chemical biology。
The future prospects for Tert-butyl (l-(4,5,6,7-tetrahydro-lH-pyrazolo[l[email protected]c]-pyridine]-3-yI)-ethyl carbamate are bright,with ongoing research aimed at optimizing its pharmacological properties further。Advances in synthetic chemistry、computational modeling,and biomolecular interaction studies will continue to drive innovation in this field。By staying at the forefront of these developments,scientists can unlock new therapeutic possibilities and improve patient outcomes worldwide。
1351392-45-4 (Tert-Butyl (1-(4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)ethyl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)